Cas no 746650-65-7 (Butanoic acid, 2-[(4-methylphenyl)methylene]-3-oxo-)

• Product Name: Butanoic acid, 2-[(4-methylphenyl)methylene]-3-oxo-
• CAS No: 746650-65-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1769238
• Update Time: 2024-11-27

Butanoic acid, 2-[(4-methylphenyl)methylene]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-methylphenyl)methylene]-3-oxo-

• Inchi： 1S/C12H12O3/c1-8-3-5-10(6-4-8)7-11(9(2)13)12(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： YUEDOYDCWSUMLT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=CC=C(C)C=C1)C(=O)C

Computed Properties

• Exact Mass: 204.07866

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±30.0 °C(Predicted)
• PSA: 54.37
• pka: 2.07±0.10(Predicted)